N-(cyclohexylmethyl)ethanamine
Overview
Description
“N-(cyclohexylmethyl)ethanamine” is a chemical compound with the molecular formula C9H19N . It has an average mass of 141.254 Da and a monoisotopic mass of 141.151749 Da . It is also known by other names such as “Cyclohexanemethanamine, N-ethyl-” and "(cyclohexylmethyl)ethylamine" .
Molecular Structure Analysis
The molecular structure of “N-(cyclohexylmethyl)ethanamine” consists of a cyclohexylmethyl group attached to an ethanamine . The InChI representation of the molecule isInChI=1S/C9H19N/c1-2-10-8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3
. The canonical SMILES representation is CCNCC1CCCCC1
. Physical And Chemical Properties Analysis
“N-(cyclohexylmethyl)ethanamine” has a molecular weight of 141.25 g/mol . It has a computed XLogP3-AA value of 2.5, indicating its lipophilicity . It has one hydrogen bond donor and one hydrogen bond acceptor . The compound has a rotatable bond count of 3 . The topological polar surface area is 12 Ų . The compound has a complexity of 74.8 .Scientific Research Applications
1. Medicinal Chemistry and Drug Development
- Results/Outcomes : Successful analogs may exhibit improved efficacy against specific disease targets, reduced side effects, or better pharmacokinetics .
2. Organic Synthesis and Catalysis
3. Polymer Chemistry
4. Surfactant and Emulsifier Applications
5. Corrosion Inhibition
6. Flotation Agents in Mineral Processing
Safety And Hazards
The safety data sheet for a similar compound, ethylamine, indicates that it is an extremely flammable gas and contains gas under pressure, which may explode if heated . It is harmful if inhaled and may cause respiratory irritation . It also causes serious eye irritation . These hazards may also apply to “N-(cyclohexylmethyl)ethanamine”, but specific safety data for this compound was not found in the search results.
properties
IUPAC Name |
N-(cyclohexylmethyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N/c1-2-10-8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQWSLHIYGMOJHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclohexylmethyl)ethanamine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.